Cas no 2097927-59-6 (2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 2097927-59-6
• MF: C₂₅H₂₇N₃O₄
• MW: 433.499586343765
• CID: 5793395
• PubChem ID: 126852408
• Update Time: 2025-10-29

2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(2,3-dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one
• AKOS032458546
• 2097927-59-6
• F6496-3206
• 2-[[1-(2,3-dimethoxybenzoyl)piperidin-4-yl]methyl]-6-phenylpyridazin-3-one
• 2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C25H27N3O4/c1-31-22-10-6-9-20(24(22)32-2)25(30)27-15-13-18(14-16-27)17-28-23(29)12-11-21(26-28)19-7-4-3-5-8-19/h3-12,18H,13-17H2,1-2H3
• InChI Key： OVAGBZMOXAXZMK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1OC)OC)N1CCC(CN2C(C=CC(C3C=CC=CC=3)=N2)=O)CC1

Computed Properties

• Exact Mass: 433.20015635g/mol
• Monoisotopic Mass: 433.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2097927-59-6 and Product Name: 2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one

The compound with the CAS number 2097927-59-6 and the product name 2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound includes a piperidine ring substituted with a 2,3-dimethoxybenzoyl group, connected to a phenyl-substituted dihydropyridazinone core. Such structural motifs are often explored for their pharmacological properties, particularly in the development of novel therapeutic agents.

Recent research in the field of organic chemistry has highlighted the importance of heterocyclic compounds in drug design. The dihydropyridazinone scaffold, in particular, has been extensively studied for its bioactivity. This class of compounds exhibits a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the piperidine moiety further enhances the pharmacological potential of this molecule by contributing to its solubility and bioavailability. These characteristics make it an attractive candidate for further investigation in the development of new drugs.

The 2,3-dimethoxybenzoyl group attached to the piperidine ring is another key feature that contributes to the compound's unique properties. This substituent is known to influence the electronic and steric properties of the molecule, which can be critical in determining its interaction with biological targets. In recent years, there has been a growing interest in molecules that incorporate dimethoxybenzoyl groups due to their reported ability to enhance binding affinity and selectivity. This has led to their incorporation into various lead compounds in drug discovery programs.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of pharmaceutical research over the past few decades. The structural features of 2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one suggest that it may interact with kinase enzymes through both hydrophobic and electrostatic interactions. This dual interaction mechanism could enhance its potency and selectivity as a kinase inhibitor.

In addition to its potential as a kinase inhibitor, this compound may also exhibit other therapeutic effects. For instance, studies have shown that dihydropyridazinone derivatives can possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes them promising candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, some reports suggest that these compounds can modulate neurotransmitter release, which could have implications for the treatment of neurological disorders like depression and epilepsy.

The synthesis of 2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves various reaction sequences that require precise control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions to form the dihydropyridazinone core, followed by functional group transformations to introduce the piperidine and dimethoxybenzoyl moieties. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets at an atomic level. This information is invaluable for designing molecules with specific pharmacological properties. By using computational tools, researchers can optimize the structure of 2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one to enhance its potency and selectivity as a therapeutic agent.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique structural features may provide novel solutions for existing challenges. For instance, derivatives of dihydropyridazinones have shown promise as herbicides and fungicides due to their ability to disrupt essential enzymatic pathways in plants and fungi.

In conclusion,2-{[1-(2,3-Dimethoxybenzoyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 2097927-59-6) is a structurally complex molecule with significant potential in medicinal chemistry and drug discovery. Its unique combination of functional groups makes it an attractive candidate for developing new therapeutic agents targeting various diseases including cancer and inflammatory disorders. The advancements in synthetic organic chemistry and computational modeling have made it possible to explore its full pharmacological potential more effectively than ever before.